Cas no 174790-48-8 ([(4-methylsulfanylphenyl)methylideneamino]urea)

• Product Name: [(4-methylsulfanylphenyl)methylideneamino]urea
• CAS No: 174790-48-8
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 6778102
• PubChem ID: 2588674
• Update Time: 2024-11-07

[(4-methylsulfanylphenyl)methylideneamino]urea Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(Methylthio)phenyl]methylene]hydrazinecarboxamide
• AKOS017263751
• 174790-48-8
• DTXSID501203080
• [(4-methylsulfanylphenyl)methylideneamino]urea

• Inchi： 1S/C9H11N3OS/c1-14-8-4-2-7(3-5-8)6-11-12-9(10)13/h2-6H,1H3,(H3,10,12,13)
• InChI Key： PVTKETMBAUGQMB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C=NNC(N)=O)=CC=1

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 92.8Ų